Cas no 2229034-28-8 (3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol
• CAS No: 2229034-28-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6307558
• PubChem ID: 165797363
• Update Time: 2025-10-29

3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol
• 2229034-28-8
• 3-[(3-methoxy-1,2-oxazol-5-yl)methyl]pyrrolidin-3-ol
• EN300-1729919

• Inchi： 1S/C9H14N2O3/c1-13-8-4-7(14-11-8)5-9(12)2-3-10-6-9/h4,10,12H,2-3,5-6H2,1H3
• InChI Key： GXNAKOZHKKXZJX-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC(=NO2)OC)CNCC1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2229034-28-8)

3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2229034-28-8) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a pyrrolidin-3-ol core substituted with a 3-methoxy-1,2-oxazol-5-yl methyl group, making it a promising candidate for various therapeutic applications. Its molecular formula, C₁₀H₁₄N₂O₃, and distinct functional groups contribute to its potential bioactivity, particularly in targeting neurological and inflammatory pathways.

Recent studies highlight the growing interest in heterocyclic compounds like 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol due to their versatility in drug design. Researchers are exploring its role as a scaffold for kinase inhibitors or GPCR modulators, aligning with the current trend of precision medicine. The compound's methoxy-oxazole moiety is particularly noteworthy, as similar structures have shown efficacy in modulating protein-protein interactions, a hot topic in oncology and immunology research.

From a synthetic perspective, CAS No. 2229034-28-8 presents intriguing challenges and opportunities. Its pyrrolidine alcohol functionality allows for further derivatization, enabling the development of prodrugs or targeted delivery systems. This aligns with the pharmaceutical industry's focus on improving drug bioavailability and reducing off-target effects, two frequently searched topics in AI-driven drug discovery platforms. The compound's logP and polar surface area suggest favorable blood-brain barrier permeability, making it relevant to neurodegenerative disease research.

Analytical characterization of 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol typically involves advanced techniques such as LC-MS and NMR spectroscopy. These methods are crucial for quality control in API manufacturing, a subject of increasing importance as regulatory agencies emphasize ICH Q3D elemental impurity guidelines. The compound's stability under various pH conditions is also being investigated, addressing the pharmaceutical community's concern about forced degradation studies and excipient compatibility.

In the context of green chemistry, synthetic routes to CAS No. 2229034-28-8 are being optimized to reduce PMI (Process Mass Intensity) and eliminate hazardous solvents. This reflects the industry's shift toward sustainable API synthesis, a frequently searched term in chemical databases. Computational chemists are particularly interested in this compound's conformational flexibility and its implications for molecular docking simulations against emerging therapeutic targets.

The patent landscape surrounding 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol reveals its potential across multiple therapeutic areas. Recent filings suggest applications in metabolic disorders and CNS diseases, coinciding with rising Google search trends for "next-generation neuroprotective agents." Its structural similarity to known allosteric modulators has spurred investigations into its potential for targeted protein degradation (PROTACs), one of the most searched concepts in contemporary drug discovery.

From a commercial standpoint, CAS No. 2229034-28-8 is currently available as a high-purity reference standard for research purposes. Suppliers emphasize its use in HTS (High-Throughput Screening) campaigns, particularly for libraries focused on orphan GPCRs. The compound's pricing and availability data are frequently monitored through chemical procurement platforms, reflecting its growing importance in medicinal chemistry toolkits.

Future research directions for 3-(3-methoxy-1,2-oxazol-5-yl)methylpyrrolidin-3-ol may explore its potential in bioconjugation strategies or as a fluorophore linker in diagnostic applications. These applications correspond with increasing PubMed searches for "small molecule probes for live-cell imaging." As the scientific community continues to investigate this compound, its role in addressing undruggable targets through innovative chemical approaches remains a compelling area of study.